Cas no 94-52-0 (5-nitro-1H-1,3-benzodiazole)

5-nitro-1H-1,3-benzodiazole Properties

Names and Identifiers

• 5-Nitro-1H-benzo[d]imidazole
• 5-Nitro-1H-benzimidazole
• 5-Nitrobenzimidazole nitrate salt
• 6-Nitrobenzimidazole
• 5-Nitrobenzimidazole
• 1H-BENZIMIDAZOLE,5-NITRO-
• 5-Nitro-1H-1,3-benzodiazole
• 6-nitrobenzimdazole
• 5-nitro-benzimidazol
• 5-nitrobenzoimidazole
• 5-Nrtiobenzimidazole
• 6-nitro-benzimidazol
• Benzimidazole,5-nitro
• 1H-Benzimidazole, 6-nitro-
• 1H-Benzimidazole, 5-nitro-
• 6-Nitro-1H-benzimidazole
• 6-Nitro-benzimidazole
• 5(6)-Nitrobenzimidazole
• Benzimidazole, 6-nitro-
• Benzimidazole, 5-nitro-
• 5-Nitro-1H-benzoimidazole
• 6-nitro-1H-1,3-benzodiazole
• A7V95AYT2T
• MLS002637666
• XPAZGLFMMUO
• 1H-Benzimidazole, 5-nitro- (9CI)
• 6-Nitro-1H-benzimidazole (ACI)
• Benzimidazole, 5(or 6)-nitro- (6CI, 7CI)
• Benzimidazole, 5-nitro- (8CI)
• NSC 3068
• NSC 58858
• 5-Nitrobenzimidazole, 98%
• EN300-34514
• N0152
• Q27273738
• BDBM50208881
• Tox21_201684
• Tox21_302828
• 4msa
• NCGC00091868-05
• Oprea1_664147
• NCGC00256398-01
• UNII-A7V95AYT2T
• AS-46775
• HMS3079A05
• AE-641/30196001
• benzimidazole, 5(6)-nitro-
• CS-W010848
• ALBB-036670
• 2ZM
• 5-NITROBENZIMIDAZOLE [HSDB]
• NCGC00091868-06
• 5-nitro-1H-benzo[d]imidazole
• s10799
• NSC-3068
• NS00020041
• 5-NITROBENZIMIDAZOLE
• W-100194
• SCHEMBL271340
• 5-nitro-1H-1,3-benzodiazole
• DB-057506
• STK299272
• DTXCID60965
• AC-11286
• NSC58858
• NCGC00259233-01
• AKOS003790796
• 5-nitrobenzoimidazol
• BCP26862
• F0020-1984
• NCI-C01912
• NSC-58858
• AKOS015970456
• NCGC00091868-02
• 4n9c
• HSDB 2864
• EU-0067493
• MFCD00005604
• AKOS000275609
• DTXSID8020965
• SR-01000394488-1
• Oprea1_525754
• SMR001305771
• 94-52-0
• CAS-94-52-0
• EINECS 202-341-2
• NCGC00091868-03
• MFCD00040457
• 5-nitro-benzimidazole
• HY-W010132
• SY003312
• CHEMBL164921
• CCRIS 442
• WLN: T56 BM DNJ HNW
• 1ST5513
• AI3-52609
• InChI=1/C7H5N3O2/c11-10(12)5-1-2-6-7(3-5)9-4-8-6/h1-4H,(H,8,9
• Benzimidazole, 5(or 6)-nitro-
• 6-Nitro-1H-benzoimidazole
• NCGC00091868-04
• NSC3068
• SR-01000394488
• 5(6)-nitro-benzimidazole
• NCGC00091868-01
• +Expand

• MDL： MFCD00005604
• InChIKey： XPAZGLFMMUODDK-UHFFFAOYSA-N
• Inchi： 1S/C7H5N3O2/c11-10(12)5-1-2-6-7(3-5)9-4-8-6/h1-4H,(H,8,9)
• SMILES： [O-][N+](C1C=C2C(N=CN2)=CC=1)=O
• BRN： 7926

Computed Properties

• Exact Mass: 163.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 163.038176
• Heavy Atom Count: 12
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 74.5

Experimental Properties

• LogP: 1.99430
• PSA: 74.50000
• Refractive Index: 1.5500 (estimate)
• Water Partition Coefficient: <0.01 g/100 mL at 16.5 ºC
• Boiling Point: 475.7°C at 760 mmHg
• Melting Point: 207.0 to 211.0 deg-C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 241.5 ºC
• FEMA: 2420
• Solubility: 0.5g/l
• Color/Form: Light yellow powder.
• PH: 6 (10g/l, H2O, 20℃)(slurry)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity
• Density: 1.4141 (rough estimate)

5-nitro-1H-1,3-benzodiazole Security Information

• Symbol: GHS07
• RTECS：DD9800000
• WGK Germany：3
• Safety Instruction： S26-S45-S36/37
• Risk Phrases：R22; R40
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2811
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature(BD4443)
• Risk Phrases： R22;R40
• Signal Word：Warning
• TSCA：Yes

5-nitro-1H-1,3-benzodiazole Customs Data

• HS CODE：29339990
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters